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Compound of Interest

Compound Name: 2-Fluoro-4-nitrophenol

Cat. No.: B1220534

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Fluoro-4-nitrophenol.
Adherence to these protocols is essential for maintaining a safe laboratory environment.

Hazard Identification and Classification

2-Fluoro-4-nitrophenol is a hazardous substance that requires careful handling. The primary
hazards are summarized below.
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Hazard Class GHS Category Hazard Statement
o H302: Harmful if swallowed.[1]
Acute Toxicity, Oral Category 4
[21[3]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin.[1][2][3]
o ) H332: Harmful if inhaled.[1][2]
Acute Toxicity, Inhalation Category 4 3]
) o H315: Causes skin irritation.[1]
Skin Irritation Category 2
[21[3]
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation.[1][2][3]
Specific target organ toxicity — H335: May cause respiratory
) Category 3 o
single exposure irritation.[1][2][3]

Signal Word: Warning[1][2][3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling 2-Fluoro-4-
nitrophenol to minimize exposure risk.
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PPE Category Item Specifications

Chemical splash goggles are
required. A face shield should
Eye and Face Protection Safety Goggles be worn over safety glasses if

there is a risk of splashing.[4]

[5]

Nitrile or neoprene gloves are
) ) ) recommended.[4] Always
Hand Protection Chemical-Resistant Gloves )
inspect gloves for tears or

punctures before use.

A flame-resistant lab coat
Body Protection Laboratory Coat should be worn and kept fully
buttoned.

A NIOSH-approved respirator
(e.g., N95 dust mask) should
be used if engineering controls
Respiratory Protection Respirator like a fume hood are
unavailable or insufficient to
control exposure to dust or

aerosols.[4]

Sturdy, closed-toe shoes must
Foot Protection Closed-Toe Shoes be worn at all times in the

laboratory.[4]

Experimental Protocols: Handling and Disposal

Handling Procedure:

o Preparation: Before beginning work, ensure all required PPE is donned correctly.[4] The
handling area, preferably a chemical fume hood, must be clean and uncluttered.[4]

» Dispensing: To prevent the generation of dust and aerosols, handle 2-Fluoro-4-nitrophenol
with care. Use appropriate tools, such as a spatula, for transferring the solid.
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o During Use: Keep the container of 2-Fluoro-4-nitrophenol tightly closed when not in use.[1]
[2][3] Avoid all direct contact with the chemical, including the inhalation of any dust or vapors.

[4]

o After Handling: Thoroughly wash hands and any other exposed skin with soap and water
after handling is complete.[4] Decontaminate all work surfaces and equipment used during
the procedure.

Disposal Plan:

o Waste Collection: All materials contaminated with 2-Fluoro-4-nitrophenol, such as used
gloves, empty containers, and disposable labware, must be collected in a designated and
clearly labeled hazardous waste container.[4]

o Waste Segregation: Do not mix this waste with other waste streams.[6] Follow your
institution's specific guidelines for the disposal of halogenated and nitrated organic
compounds.

o Container Disposal: Dispose of the contents and container to an approved waste disposal
plant in accordance with local, state, and federal regulations.[1][2][3][6]

Emergency Procedures

Exposure Route First Aid Measures

If Swallowed Get medical help.[1][2][3] Rinse mouth.[1][2]

Wash with plenty of water.[1][2][3] Get medical
If on Skin help.[1][2] Take off contaminated clothing and
wash it before reuse.[1][2][3]

Rinse cautiously with water for several minutes.
If in Eyes [1][2][3] Remove contact lenses, if present and

easy to do. Continue rinsing.[1][2][3]

Remove person to fresh air and keep
If Inhaled comfortable for breathing.[1][2][3] Get medical
help if you feel unwell.[1][2][3]
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Workflow for Handling 2-Fluoro-4-nitrophenol

1. Preparation

Don appropriate PPE

'

Prepare workspace in fume hood

2. Hapdling
y

Carefully dispense chemical

'

Keep container closed when not in use

'

Avoid dust/vapor generation

3. Post-Handling
v

Wash hands and exposed skin

'

Decontaminate workspace and equipment

4, Dis;)osal

Collect all contaminated waste

'

Label hazardous waste container

'

Dispose according to regulations

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1220534?utm_src=pdf-body
https://www.benchchem.com/product/b1220534?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Safe handling workflow for 2-Fluoro-4-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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